Cas no 38291-72-4 (4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile)

4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile structure
38291-72-4 structure
Product Name:4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
CAS No:38291-72-4
MF:C14H13N3S
MW:255.338121175766
CID:923278
PubChem ID:291093
Update Time:2025-04-19

4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
    • 4-thiophen-2-yl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
    • 4-(2-Thienyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
    • 4-Cyan-2-thienyltetrahydro-1H-benzo-1,5-diazepin
    • AC1Q4RT4
    • AG-F-34919
    • AR-1F6002
    • cis-4-thiophen-2-yl-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine-2-carbonitrile
    • CTK4H9631
    • NSC155616
    • NSC-155616
    • NSC 155616
    • 38291-72-4
    • DTXSID10959217
    • Inchi: 1S/C14H13N3S/c15-9-10-8-13(14-6-3-7-18-14)17-12-5-2-1-4-11(12)16-10/h1-7,10,13,16-17H,8H2
    • InChI Key: QMFYSUPTPDYBCQ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1CC(C#N)NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 255.08319
  • Monoisotopic Mass: 255.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 47.85
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